4-(HYDROXYMETHYL)BENZYL METHANETHIOSULFONATE
CAS No.: 887406-47-5
VCID: VC0015131
Molecular Formula: C9H12O3S2
Molecular Weight: 232.3 g/mol
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| Description | 4-(Hydroxymethyl)benzyl methanethiosulfonate, also known as MTSHMB, is a chemical compound with the molecular formula C9H12O3S2 and a molecular weight of 232.32 . It reacts specifically and rapidly with thiols to form mixed disulfides . The IUPAC name for this compound is [4-(methylsulfonylsulfanylmethyl)phenyl]methanol . This compound is used as a reactant . 4-(Hydroxymethyl)benzyl methanethiosulfonate should be stored at -20°C . Some methanethiosulfonates are hygroscopic and hydrolyze in water over time, especially when nucleophiles are present . A similar compound is benzyl methanethiosulfonate, which has a molecular formula of C8H10O2S2 and a molecular weight of 202.3 g/mol . Mequinol is another similar compound used as a stabilizing agent and lubricating agent . It is also an active ingredient in topical drugs for skin depigmentation . |
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| CAS No. | 887406-47-5 |
| Product Name | 4-(HYDROXYMETHYL)BENZYL METHANETHIOSULFONATE |
| Molecular Formula | C9H12O3S2 |
| Molecular Weight | 232.3 g/mol |
| IUPAC Name | [4-(methylsulfonylsulfanylmethyl)phenyl]methanol |
| Standard InChI | InChI=1S/C9H12O3S2/c1-14(11,12)13-7-9-4-2-8(6-10)3-5-9/h2-5,10H,6-7H2,1H3 |
| Standard InChIKey | GMXLIEXWALUYMT-UHFFFAOYSA-N |
| SMILES | CS(=O)(=O)SCC1=CC=C(C=C1)CO |
| Canonical SMILES | CS(=O)(=O)SCC1=CC=C(C=C1)CO |
| Synonyms | Methanesulfonothioic Acid S-[[4-(Hydroxymethyl)phenyl]methyl] Ester; MTSHMB; |
| PubChem Compound | 4157533 |
| Last Modified | Jul 17 2023 |
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